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Introduction
Cryosim-3 (C3), chemically known as 1-diisopropylphosphorylnonane, is a novel, water-

soluble, and selective agonist of the Transient Receptor Potential Melastatin 8 (TRPM8)

channel.[1][2] TRPM8 channels are nonselective cation channels that function as the primary

sensors for cool temperatures and cooling agents like menthol.[2] In the context of ocular

physiology, TRPM8 is expressed in the sensory nerve endings of the ophthalmic branch of the

trigeminal nerve, which innervates the cornea and eyelids.[3][4] Activation of these receptors by

Cryosim-3 on the ocular surface has been shown to alleviate symptoms of dry eye disease

(DED) by increasing basal tear secretion and providing a cooling sensation.[1][5] This

document provides detailed application notes and protocols for the ocular surface

administration of Cryosim-3 for research and preclinical development.

Mechanism of Action
Cryosim-3 selectively activates TRPM8 channels without stimulating nociceptive channels like

TRPV1 or TRPA1, which are associated with irritation and pain.[1][5] The activation of TRPM8

on the nerve endings in the eyelids and ocular surface leads to a cooling sensation and

reflexively increases basal tear secretion.[1][3] This mechanism of action suggests that

Cryosim-3 can be applied to the eyelids to achieve its therapeutic effect, minimizing direct

contact with the cornea.[1][4]
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Signaling Pathway
The activation of TRPM8 by Cryosim-3 initiates a signaling cascade that leads to increased

tear production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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